tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate
Overview
Description
Tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate (TB-AHC) is a novel compound that has been studied for its potential applications in scientific research. TB-AHC is a non-toxic, water-soluble compound that has a wide range of applications in various fields. TB-AHC has been studied for its potential use in the synthesis of various compounds, its biochemical and physiological effects, and its potential applications in lab experiments.
Scientific Research Applications
Tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate has been studied for its potential applications in various scientific fields. It has been used as a substrate in enzyme-linked immunosorbent assays (ELISAs) to detect the presence of specific proteins in biological samples. tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate has also been used as an inhibitor of protein kinase C (PKC) and as an activator of cAMP-dependent protein kinase A (PKA). It has also been used in studies of signal transduction pathways in cells.
Mechanism of Action
Tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate is believed to act as an inhibitor of protein kinase C (PKC) and as an activator of cAMP-dependent protein kinase A (PKA). PKC is a family of enzymes that are involved in the regulation of cellular processes such as cell proliferation, differentiation, and apoptosis. PKA is a family of enzymes that are involved in the regulation of cellular processes such as gene expression, cell growth, and metabolism.
Biochemical and Physiological Effects
tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of protein kinase C (PKC) and to activate the activity of cAMP-dependent protein kinase A (PKA). It has also been shown to induce apoptosis in cancer cells, to inhibit the growth of tumor cells, and to reduce inflammation. In addition, tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate has been shown to have anti-bacterial and anti-viral properties.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate has several advantages for use in lab experiments. It is a non-toxic, water-soluble compound that can be easily synthesized using a variety of methods. It is also stable at room temperature and can be stored for long periods of time. However, tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate also has some limitations. It is not very soluble in organic solvents and can be difficult to work with in certain experiments.
Future Directions
Tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate has potential applications in various scientific fields and can be used in a variety of experiments. Further research is needed to understand the biochemical and physiological effects of tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate and to develop new methods for its synthesis. In addition, tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate could be used in combination with other compounds to develop new therapeutic agents for the treatment of diseases such as cancer and inflammation. Finally, tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate could be used to develop new methods for drug delivery, as well as for the detection of specific proteins in biological samples.
Synthesis Methods
Tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate can be synthesized using a variety of methods. The most common method is the reaction of 5-amino-2-hydroxyphenylcarbamate with tert-butyl chloride in the presence of a base, such as pyridine or triethylamine. The reaction is carried out at room temperature for a few hours and yields a product that is >99% pure. Other methods of synthesis include the reaction of 5-amino-2-hydroxyphenylcarbamate with tert-butyl bromide or iodide, or the reaction of 5-amino-2-hydroxyphenylcarbamate with tert-butyl alcohol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate involves the protection of the amine and hydroxyl groups, followed by the coupling of the protected amine with the protected hydroxyl group. The final step involves deprotection of the resulting compound to obtain the target compound.", "Starting Materials": [ "5-amino-2-hydroxybenzoic acid", "tert-butyl chloroformate", "triethylamine", "diisopropylethylamine", "N,N-dimethylformamide", "methanol", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Protection of the amine group: 5-amino-2-hydroxybenzoic acid is dissolved in dichloromethane and triethylamine is added. The mixture is cooled to 0°C and tert-butyl chloroformate is added dropwise. The reaction mixture is stirred for 1 hour at room temperature and then washed with water and saturated sodium bicarbonate solution. The organic layer is dried over sodium sulfate and concentrated to obtain the protected amine.", "Protection of the hydroxyl group: The protected amine is dissolved in N,N-dimethylformamide and diisopropylethylamine is added. The mixture is cooled to 0°C and tert-butyl chloroformate is added dropwise. The reaction mixture is stirred for 1 hour at room temperature and then washed with water and saturated sodium bicarbonate solution. The organic layer is dried over sodium sulfate and concentrated to obtain the protected hydroxyl group.", "Coupling of the protected amine and hydroxyl group: The protected amine and hydroxyl group are dissolved in N,N-dimethylformamide and triethylamine is added. The mixture is cooled to 0°C and N,N'-dicyclohexylcarbodiimide is added. The reaction mixture is stirred for 1 hour at room temperature and then washed with water and saturated sodium bicarbonate solution. The organic layer is dried over sodium sulfate and concentrated to obtain the coupled product.", "Deprotection: The coupled product is dissolved in methanol and water is added. The mixture is stirred for 1 hour at room temperature and then concentrated. The residue is dissolved in dichloromethane and washed with water and saturated sodium bicarbonate solution. The organic layer is dried over sodium sulfate and concentrated to obtain the target compound, tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate." ] } | |
CAS RN |
1415231-30-9 |
Product Name |
tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate |
Molecular Formula |
C11H16N2O3 |
Molecular Weight |
224.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
